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4-Hydroxybenzaldehyde 4-Hydroxybenzaldehyde 4-hydroxybenzaldehyde is a hydroxybenzaldehyde that is benzaldehyde substituted with a hydroxy group at position C-4. It has a role as a plant metabolite, a mouse metabolite and an EC 1.14.17.1 (dopamine beta-monooxygenase) inhibitor.
4-Hydroxybenzaldehyde is a natural product found in Spiranthes vernalis, Rhinacanthus nasutus, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 123-08-0
VCID: VC21108144
InChI: InChI=1S/C7H6O2/c8-5-6-1-3-7(9)4-2-6/h1-5,9H
SMILES: C1=CC(=CC=C1C=O)O
Molecular Formula: C7H6O2
Molecular Weight: 122.12 g/mol

4-Hydroxybenzaldehyde

CAS No.: 123-08-0

Cat. No.: VC21108144

Molecular Formula: C7H6O2

Molecular Weight: 122.12 g/mol

* For research use only. Not for human or veterinary use.

4-Hydroxybenzaldehyde - 123-08-0

Specification

Description 4-hydroxybenzaldehyde is a hydroxybenzaldehyde that is benzaldehyde substituted with a hydroxy group at position C-4. It has a role as a plant metabolite, a mouse metabolite and an EC 1.14.17.1 (dopamine beta-monooxygenase) inhibitor.
4-Hydroxybenzaldehyde is a natural product found in Spiranthes vernalis, Rhinacanthus nasutus, and other organisms with data available.
CAS No. 123-08-0
Molecular Formula C7H6O2
Molecular Weight 122.12 g/mol
IUPAC Name 4-hydroxybenzaldehyde
Standard InChI InChI=1S/C7H6O2/c8-5-6-1-3-7(9)4-2-6/h1-5,9H
Standard InChI Key RGHHSNMVTDWUBI-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C=O)O
Canonical SMILES C1=CC(=CC=C1C=O)O
Appearance Powder
Boiling Point 310.00 to 311.00 °C. @ 760.00 mm Hg
Melting Point 117 °C

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